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Compound of Interest

Compound Name: Dec-5-ene

Cat. No.: B1669984

Essential Safety and Handling Guide for Dec-5-
ene

This guide provides critical safety, handling, and disposal information for Dec-5-ene, tailored for
researchers, scientists, and drug development professionals. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Dec-5-ene is a flammable liquid and vapor that may be fatal if swallowed and enters airways.
[1][2] It is crucial to handle this chemical with appropriate safety measures to prevent exposure
and ensure safe disposal.

Health and Safety Information

Proper personal protective equipment (PPE) is the primary defense against chemical exposure.
The selection of PPE depends on the specific laboratory procedures and the potential for

contact.

Table 1: Personal Protective Equipment (PPE) for Handling Dec-5-ene
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Table 2: Physical and Chemical Properties of Dec-5-ene
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Property Value Reference
Molecular Formula C10H20 [11[3]
Molecular Weight 140.27 g/mol [1][3]
Appearance Flammable liquid and vapor [11[2]

. 49 °C/120.2 °F (for 1-
Flash Point [4]
Decene)

Autoignition Temperature 210 °C /410 °F (for 1-Decene)  [4]

Experimental Protocols

Safe Handling Protocol:

o Preparation: Before handling, ensure that a certified chemical fume hood is operational.
Have all necessary PPE, spill cleanup materials, and waste containers readily available.

o Personal Protective Equipment: At a minimum, wear a laboratory coat, chemical safety
goggles, and nitrile gloves. For procedures with a higher risk of splashing, a face shield and
a chemically resistant apron are necessary.[5]

o Handling: Conduct all procedures involving Dec-5-ene within a chemical fume hood to
minimize inhalation exposure. Use explosion-proof equipment and non-sparking tools.[4][6]
Keep the container tightly closed when not in use.[2][4]

e Waste Disposal:

o Liquid Waste: Collect all solutions containing Dec-5-ene in a designated, labeled, and
sealed hazardous waste container.[5]

o Solid Waste: Dispose of contaminated materials (e.g., gloves, paper towels) in a separate,
labeled hazardous solid waste container.[5]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.[5][7]
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» Decontamination: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[5] Clean the work area and any contaminated equipment.

Emergency Spill Protocol:
e Evacuate: In the event of a large spill, immediately evacuate the area and alert others.
o Ventilate: If it is safe to do so, increase ventilation to the area.

o Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain
the spill.[5]

o Personal Protective Equipment: Before attempting to clean a spill, don the appropriate PPE
as outlined in Table 1.

o Cleanup: Carefully collect the absorbed material and place it in a labeled hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable solvent, collecting the rinsate as
hazardous waste.

o Seek Medical Attention: If exposure occurs, seek immediate medical attention.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Dec-5-ene.
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Risk Assessment
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Caption: PPE selection workflow for handling Dec-5-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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